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Compound of Interest

Compound Name: Formamidine hydrochloride

Cat. No.: B031339

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive, step-by-step guide for the preparation of
formamidine hydrochloride (FACI) solutions for laboratory use. It includes essential safety
information, a detailed experimental protocol, and a summary of the compound's properties.

Formamidine hydrochloride is a versatile chemical intermediate utilized across various
scientific fields.[1] It serves as a critical building block in the synthesis of pharmaceutical
compounds and agrochemicals.[2][3][4] Notably, it has gained significant attention for its role in
materials science, where it is used to enhance the crystalline quality, efficiency, and stability of
perovskite films for advanced solar cells (PSCs) and light-emitting diodes (LEDS).[5][6] Given
its reactivity and hygroscopic nature, proper handling and solution preparation techniques are
crucial for obtaining reliable and reproducible experimental results.

Safety Precautions

Formamidine hydrochloride is a chemical that requires careful handling to minimize risks.
Users must adhere to standard laboratory safety practices.

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses with side shields (or goggles), and chemical-resistant gloves.[7][8]

» Ventilation: Handle the solid powder and solutions in a well-ventilated area, such as a
chemical fume hood, to avoid inhalation of dust or vapors.[7][8]
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e Handling: Avoid direct contact with skin, eyes, and clothing.[7] Do not breathe the dust.[9]
After handling, wash hands and face thoroughly.[10]

» Storage of Solid: Formamidine hydrochloride is hygroscopic and sensitive to moisture.[7]
[9][11] It should be stored at room temperature in a tightly sealed container, preferably under
an inert atmosphere, in a dry and dark place.[5][6][7]

o Spills: In case of a spill, sweep up the solid material, taking care not to create dust, and
place it in a suitable container for disposal.[7][8]

o First Aid: In case of eye contact, rinse immediately with plenty of water for at least 15
minutes.[8] For skin contact, wash off immediately with plenty of water.[8] If inhaled, move to
fresh air.[8] Seek medical attention if symptoms occur.[8]

Quantitative Data Summary

The key properties of formamidine hydrochloride are summarized in the table below for quick

reference.
Property Value References
CAS Number 6313-33-3 [4]
Molecular Formula CHaN2-HCI [41[8]
Molecular Weight 80.52 g/mol [41[8]
Appearance White to .off-white or grayish- 6]

white solid

Melting Point 84-87 °C [51[6]1[9]
Solubility Soluble in ethanol. [51161[9]
Sensitivity Hygroscopic (moisture- O[]

sensitive)

Experimental Protocol: Solution Preparation
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This protocol outlines the procedure for preparing a formamidine hydrochloride solution of a
specific molarity. The example calculation is for a 1 M solution, but it can be adapted for any
desired concentration.

3.1. Materials and Equipment

Formamidine hydrochloride (solid, 298% purity)[4]

e Anhydrous solvent (e.g., N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO),
Ethanol)

e Analytical balance

e Weighing paper or boat

e Spatula

» Glass beaker or flask

e Volumetric flask (Class A)

o Magnetic stirrer and stir bar

e Graduated cylinder

» Personal Protective Equipment (PPE)
3.2. Step-by-Step Procedure

Step 1: Calculate the Required Mass Calculate the mass of formamidine hydrochloride
needed to achieve the desired molar concentration and volume.

e Formula: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Example for 10 mL of a 1 M solution: Mass (g) =1 mol/L x 0.010 L x 80.52 g/mol = 0.8052 g

Step 2: Weigh the Formamidine Hydrochloride Due to its hygroscopic nature, this step
should be performed efficiently to minimize exposure to atmospheric moisture.[9][11]
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» Place a weighing boat on the analytical balance and tare it.

e Quickly and carefully weigh the calculated mass (e.g., 0.8052 g) of formamidine
hydrochloride.

e Record the exact mass weighed.

Step 3: Dissolution

o Transfer the weighed formamidine hydrochloride powder into a beaker or flask of
appropriate size.

e Using a graduated cylinder, add approximately 70-80% of the final desired volume of the
chosen anhydrous solvent (e.g., 7-8 mL for a 10 mL final volume).

e Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

 Stir the mixture at room temperature until the solid is completely dissolved. The solution
should be clear and colorless.

Step 4: Final Volume Adjustment

¢ Once the solid is fully dissolved, carefully transfer the solution into a Class A volumetric flask
of the correct final volume (e.g., 10 mL).

¢ Rinse the beaker with a small amount of the solvent and add the rinsing to the volumetric
flask to ensure a complete transfer of the solute.

¢ Add the solvent dropwise until the bottom of the meniscus reaches the calibration mark on
the neck of the volumetric flask.

e Cap the volumetric flask and invert it several times (10-15 times) to ensure the solution is
homogeneous.

Step 5: Storage of the Solution

» Transfer the final solution to a clean, dry, and clearly labeled storage bottle.
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o Seal the bottle tightly to prevent solvent evaporation and absorption of moisture.

e It is highly recommended to prepare formamidine hydrochloride solutions fresh before use
for best results. If storage is necessary, store in a cool, dark, and dry place, and use within a

short period.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of a formamidine

hydrochloride solution.
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Step 1: Calculate Mass
(Molarity, Volume, MW)

Step 2: Weigh Solid
(Handle quickly due to
hygroscopic nature)

Step 3: Dissolve in Solvent
(~80% of final volume)

Step 4: Adjust to Final Volume
(in Volumetric Flask)

Step 5: Store Solution
(Sealed, dry, dark)
or use immediately

Click to download full resolution via product page

Caption: Workflow for Formamidine Hydrochloride Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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